Cas no 920966-74-1 (Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]-)
920966-74-1 structure
Product Name:Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]-
CAS No:920966-74-1
MF:C26H48Br2O2Si2
MW:608.637128829956
CID:746705
PubChem ID:71422627
Update Time:2025-04-19
Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]-
- [2,5-dibromo-4-[tri(propan-2-yl)silyloxymethyl]phenyl]methoxy-tri(propan-2-yl)silane
- [(2,5-Dibromo-1,4-phenylene)bis(methyleneoxy)]bis[tri(propan-2-yl)silane]
- 920966-74-1
- 1,4-Dibromo-2,5-bis(triisopropylsiloxymethyl)benzene
- DTXSID90841646
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- Inchi: 1S/C26H48Br2O2Si2/c1-17(2)31(18(3)4,19(5)6)29-15-23-13-26(28)24(14-25(23)27)16-30-32(20(7)8,21(9)10)22(11)12/h13-14,17-22H,15-16H2,1-12H3
- InChI Key: NHOWBYVOTZRTIG-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=CC=1CO[Si](C(C)C)(C(C)C)C(C)C)Br)CO[Si](C(C)C)(C(C)C)C(C)C
Computed Properties
- Exact Mass: 608.15391g/mol
- Monoisotopic Mass: 606.15596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Benzene, 1,4-dibromo-2,5-bis[[[tris(1-methylethyl)silyl]oxy]methyl]- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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